Beryllium carbonate

Specification

• CAS No.: 13106-47-3
• Molecular Formula: Be3(CO3)2(OH)2; C2H2Be3O8; BeCO3; CBeO3
• Molecular Weight: 69.021 g/mol
• IUPAC Name: beryllium;carbonate
• Standard InChI: InChI=1S/CH2O3.Be/c2-1(3)4;/h(H2,2,3,4);/q;+2/p-2
• Standard InChI Key: ZBUQRSWEONVBES-UHFFFAOYSA-L
• SMILES: [Be+2].C(=O)([O-])[O-]
• Canonical SMILES: [Be+2].C(=O)([O-])[O-]

Introduction

Chemical Properties and Structure

Beryllium carbonate (BeCO₃) is a chemical compound with distinctive properties that set it apart from other metal carbonates. Its key physical and chemical characteristics are summarized in the table below:

Property	Value
Chemical formula	BeCO₃
Molar mass	69.020 g·mol⁻¹
Melting point	54 °C (129 °F; 327 K)
Boiling point	100 °C (212 °F; 373 K) decomposes
The anhydrous form of beryllium carbonate is notably unstable, readily decomposing to beryllium oxide (BeO) and carbon dioxide (CO₂), which necessitates storage under CO₂ atmosphere to maintain its integrity. This instability is a key factor in its potential applications for carbon capture and release cycles.
Recent research has revealed significant structural information about beryllium carbonate. It crystallizes in the acentric, trigonal space group P3₁21 with Z = 3. The crystal structure, determined through synchrotron single crystal X-ray diffraction, features isolated [CO₃]²⁻ groups and BeO₄-tetrahedra. This represents a novel structure type not previously observed in carbonate minerals. Particularly noteworthy is the fact that beryllium carbonate can be recovered to ambient conditions without undergoing phase transitions during decompression.

Forms of Beryllium Carbonate

Beryllium carbonate exists in three distinct forms, each with unique properties and stability characteristics:

Anhydrous Beryllium Carbonate

The anhydrous form (BeCO₃) is thermodynamically unstable under standard conditions. It readily decomposes to beryllium oxide and carbon dioxide, requiring storage under a CO₂ atmosphere to prevent decomposition. This form has been synthesized in laboratory settings using a laser-heated diamond anvil cell at moderate pressures and temperatures (approximately 20 GPa and 1500 K) through the reaction of BeO with CO₂.

Tetrahydrate Form

The tetrahydrate form of beryllium carbonate is produced by bubbling CO₂ through a solution of beryllium hydroxide (Be(OH)₂). Like the anhydrous form, it demonstrates significant instability and similar decomposition tendencies.

Basic Beryllium Carbonate

Basic beryllium carbonate, with the formula Be₂CO₃(OH)₂, is a mixed salt containing both carbonate and hydroxide ions. It can be prepared through the reaction of beryllium sulfate and ammonium carbonate. This form is believed to be what was often referred to as "beryllium carbonate" in older scientific literature, due to its greater stability compared to the anhydrous and tetrahydrate forms.

Synthesis and Production

The production of beryllium carbonate involves several methods, each resulting in different forms of the compound:

Anhydrous Beryllium Carbonate Synthesis

Recent research has demonstrated successful synthesis of anhydrous beryllium carbonate using a laser-heated diamond anvil cell under controlled pressure and temperature conditions. The reaction involves beryllium oxide and carbon dioxide at approximately 20 GPa and 1500 K.

Basic Beryllium Carbonate Production

Basic beryllium carbonate is commonly produced through the reaction of beryllium sulfate and ammonium carbonate, resulting in the mixed salt containing both carbonate and hydroxide ions (Be₂CO₃(OH)₂).

Industrial Contexts

Beryllium compounds, including carbonates, are primarily processed in specialized facilities. In China, two major producers include the Fuyun plant in Xinjiang Uygur Autonomous Region, which was designed to produce 100 tons/year of beryllium oxide. In Russia, the Ermakovskoe beryllium deposit in eastern Siberia has resumed mining operations, with facilities expected to produce beryllium hydroxide for export to Kazakhstan, China, and Japan for further processing into various beryllium compounds.

Applications in Carbon Capture

One of the most promising applications for beryllium carbonate lies in carbon dioxide capture and storage technologies:

Superior CO₂ Binding Capacity

Recent research has established beryllium carbonate as a model compound with exceptionally high capacity for binding and releasing CO₂, surpassing other common materials used in carbon capture such as amines, ionic liquids, calcium carbonate (CaCO₃), and lithium carbonate (Li₂CO₃). This makes it potentially valuable for carbon sequestration strategies aimed at mitigating climate change.

Thermodynamic Properties

The carbonate/oxide equilibrium for beryllium carbonate demonstrates favorable thermodynamics for CO₂ capture. Below the equilibrium curve, beryllium carbonate will spontaneously form from CO₂ and beryllium oxide; above the curve, it will decompose, releasing the bound CO₂. This reversible process offers potential for controlled carbon capture and release cycles.

Stepwise CO₂ Release Mechanism

Thermogravimetric Analysis (TGA) studies have revealed the stepwise mechanism of CO₂ release from beryllium carbonate. The process begins at approximately 54°C (the melting point of BeCO₃) and proceeds through several intermediate stages involving various beryllium oxide/carbonate compounds until ultimately forming beryllium oxide at temperatures above 700°C. This sequential release process offers potential for controlled CO₂ management in industrial applications.
The thermal decomposition process follows this general pathway:

Practical Implementation Methods

Several methods have been proposed to facilitate practical CO₂ binding to beryllium compounds, including:

• Bubbling CO₂ through molten phases of beryllium oxide and its intermediates

• Increasing surface area of solid phases

• Introducing CO₂ by mixing with combined solid and liquid phases

• Multi-step reactions incorporating CO₂ into beryllium oxide

Natural Occurrence and Resources

No natural formations consisting purely of beryllium carbonate are known to occur. The only beryllium-rich carbonate mineral currently identified is niveolanite. This rarity in natural settings contrasts with the abundance of other alkaline earth metal carbonates such as calcite and aragonite (calcium carbonate).

Beryllium Resources

Most industrial beryllium is sourced from bertrandite and beryl minerals. The United States currently meets most of its beryllium requirements from domestic sources of bertrandite and imports of beryl, with approximately 65 percent of the estimated global resources of non-pegmatitic beryllium located within the United States.
The Spor Mountain deposits in Utah represent a significant resource, with estimates indicating 9.6 million metric tons grading 0.7 weight percent beryllium oxide, providing an estimated 70-year supply at current production rates. Additionally, beryllium resources in Alaska, New Mexico, and Texas are undergoing economic feasibility analysis.

Recent Research Developments

Carbon Capture Applications

Recent studies have positioned beryllium carbonate as a model compound for high-capacity carbon capture. Research published in 2024 demonstrated that beryllium carbonate has the highest capacity to bind and release CO₂ compared to other common carbon capture materials, establishing a baseline for future carbon capture technologies.

Thermodynamic and Kinetic Studies

Detailed thermogravimetric analysis has revealed the stepwise mechanism of CO₂ release from beryllium carbonate, providing insights into the thermodynamic and kinetic aspects of its decomposition. These findings contribute to understanding how beryllium carbonate could be effectively utilized in carbon capture and storage applications.